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Compound of Interest

Compound Name: Methyl 3-nitroisonicotinate

Cat. No.: B171716

An In-depth Technical Guide to Methyl 3-
hitroisonicotinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-nitroisonicotinate is a pivotal chemical intermediate, distinguished by its pyridine
core functionalized with a nitro and a methyl ester group. This guide furnishes a comprehensive
overview of its chemical identity, molecular structure, and critical role in synthetic chemistry,
particularly in the development of advanced pharmaceutical agents and diagnostic tools.
Detailed methodologies for its synthesis and key chemical transformations are presented,
alongside a summary of its physicochemical and spectroscopic data. The document aims to
serve as a technical resource for professionals engaged in medicinal chemistry and drug
discovery, providing the foundational knowledge required for the effective utilization of this
versatile building block.

Chemical Identity and Molecular Structure

Methyl 3-nitroisonicotinate is systematically named methyl 3-nitropyridine-4-carboxylate. Its
chemical structure consists of a pyridine ring substituted at the 3-position with a nitro group (-
NO3z) and at the 4-position with a methyl ester group (-COOCHSs). The strong electron-
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withdrawing nature of the nitro group significantly influences the electronic properties and
reactivity of the pyridine ring.[1]

CAS Number: 103698-10-8[1]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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